Cas no 1804862-79-0 (5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid)

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a reactive bromomethyl group, enabling further functionalization, while the difluoromethyl and hydroxyl groups enhance its utility in designing bioactive compounds. The acetic acid moiety provides additional reactivity for conjugation or derivatization. This compound is particularly useful in the development of fluorinated pyridine derivatives, which are sought after for their metabolic stability and bioavailability. Its well-defined reactivity profile makes it a reliable building block for constructing complex molecules in medicinal chemistry and material science.

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid structure

1804862-79-0 structure

Product Name:5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

CAS No:1804862-79-0

MF:C₉H₈BrF₂NO₃

MW:296.065528869629

CID:4891161

Update Time:2025-05-20

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid
- Inchi： 1S/C9H8BrF2NO3/c10-2-4-3-13-9(16)7(8(11)12)5(4)1-6(14)15/h3,8H,1-2H2,(H,13,16)(H,14,15)
- InChI Key： NGTUJGMCNXXOCX-UHFFFAOYSA-N
- SMILES： BrCC1=CNC(C(C(F)F)=C1CC(=O)O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 390
XLogP3: 0
Topological Polar Surface Area: 66.4

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025334-250mg	5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid	1804862-79-0	95%	250mg	$1,029.00	2022-04-01
Alichem	A029025334-500mg	5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid	1804862-79-0	95%	500mg	$1,819.80	2022-04-01
Alichem	A029025334-1g	5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid	1804862-79-0	95%	1g	$2,837.10	2022-04-01

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Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic Acid: A Comprehensive Overview

The compound 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid, with the CAS number 1804862-79-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl, difluoromethyl, hydroxyl, and acetic acid groups. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the bromomethyl group efficiently. Additionally, the introduction of the difluoromethyl group has been optimized using electrophilic substitution techniques, ensuring minimal side reactions and maximum regioselectivity.

The physical properties of this compound are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. Notably, the presence of the hydroxyl and acetic acid groups significantly enhances its solubility in polar solvents, making it suitable for use in aqueous environments. Furthermore, the molecule exhibits moderate stability under thermal conditions, which is crucial for its application in thermal processing industries.

In terms of biological activity, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid has shown promising results in recent studies. Researchers have investigated its potential as an anti-inflammatory agent and have found that it inhibits certain enzymes associated with inflammation. Moreover, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, which is a positive indicator for its potential use in pharmaceutical applications.

The application of this compound extends beyond pharmacology. In materials science, it has been explored as a precursor for synthesizing advanced materials such as polymers and coordination compounds. For example, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been highlighted in recent publications. The bromomethyl group plays a pivotal role in these applications by facilitating metal-ligand interactions.

From an environmental perspective, the degradation pathways of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid have been studied to assess its environmental impact. Results suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. This finding is particularly important for industries considering its large-scale production or use.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No: 1804862-79-0) is a multifaceted compound with a wide range of potential applications. Its unique structure and chemical properties make it an intriguing subject for further research across various scientific disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in both academic and industrial settings.